N-(2-(7-fluoro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-methylthiazole-4-carboxamide

• IUPAC Name: N-[2-(7-fluoro-3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]-2-methyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H16FN3O3S/c1-10-19-13(9-24-10)16(22)18-4-5-20-7-11-6-12(17)2-3-14(11)23-8-15(20)21/h2-3,6,9H,4-5,7-8H2,1H3,(H,18,22)
• InChI Key: QOIIKOLLPGVQJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)NCCN2CC3=C(C=CC(=C3)F)OCC2=O
• Molecular Formula: C16H16FN3O3S
• Molecular Weight: 349.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the formation of key bonds during the construction of the dihydrobenzofuran skeleton. A series of 7-substituted-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-ones was synthesized using a general procedure involving K2CO3, absolute ethanol, and 7-hydroxy-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-one.

Molecular Structure Analysis

The molecular structure of similar compounds comprises a saturated 5-membered oxygen heterocycle fused to a benzene ring with the oxygen atom adjacent to the aromatic system. The SMILES string for a related compound is "O=C1C2=CC(F)=CC=C2OCCC1N.Cl".

Chemical Reactions Analysis

The synthetic approaches to similar compounds are classified according to the key bond(s) formed during the construction of the dihydrobenzofuran skeleton. Fluoride-induced desilylation of 2-bromo-1-{2-[(triisopropylsilyl)oxy]phenyl}ethyl nitrate enables a regioselective one-pot synthesis of 3-substituted 2,3-dihydrobenzofurans.

Physical And Chemical Properties Analysis

The molecular weight of a related compound, 4-Amino-7-fluoro-3,4-dihydrobenzo[b]oxepin-5(2H)-one hydrochloride, is 231.65.

Scientific Research Applications

Molecular Docking Studies

Computational studies, such as molecular docking, could predict the compound’s binding affinity to various protein targets. This information could guide experimental investigations and provide a deeper understanding of its biological effects.

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Future Directions

The continued search for safer and more effective new antiepileptic drugs (AEDs) is necessary. The desirable effects of similar compounds have prompted investigations into other heterocycles with similar pharmacological properties.